Cas no 1211515-05-7 (Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-)

• Product Name: Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
• CAS No: 1211515-05-7
• MF: C₆H₅ClF₂N₂
• MW: 178.567g/molg/mol
• MDL: MFCD28679982
• CID: 5177183
• Update Time: 2023-04-05

Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
• 2-chloro-5-(1,1-difluoroethyl)pyrimidine

• MDL： MFCD28679982
• Inchi： 1S/C6H5ClF2N2/c1-6(8,9)4-2-10-5(7)11-3-4/h2-3H,1H3
• InChI Key： OXZWUFYWXOINRR-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C(F)(F)C)C=N1

Computed Properties

• Exact Mass: 178.011
• Monoisotopic Mass: 178.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2